Cas no 1806933-32-3 (2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid
• CAS No: 1806933-32-3
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4866506
• Update Time: 2025-10-29

2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-5-4(7(13)14)3(6(9)10)2(12)1-11-5/h1,6,12H,(H,13,14)
• InChI Key： LGXPJMXODPYBMA-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

Introduction to 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1806933-32-3)

2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid, identified by the CAS number 1806933-32-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxyl group, contributes to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The structural configuration of 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid is meticulously designed to enhance its reactivity and compatibility with various biochemical pathways. The chloro group at the 2-position provides a site for nucleophilic substitution reactions, while the difluoromethyl group at the 4-position introduces electron-withdrawing effects that can modulate the compound's pharmacokinetic behavior. Additionally, the hydroxyl group at the 5-position offers opportunities for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in many pharmacologically active agents. The compound 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1806933-32-3) stands out as a promising candidate for further investigation due to its unique structural features and predicted biological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of electron-deficient and electron-rich regions within its structure allows it to interact with biological targets in multiple ways. For instance, the chloro substituent can engage in coordination with metal ions or serve as a leaving group in enzymatic reactions, while the difluoromethyl group can enhance metabolic stability and binding affinity. These features make it an attractive starting point for designing molecules with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it could be developed into treatments for neurological disorders.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. Pyridine derivatives are well-documented for their ability to disrupt essential metabolic processes in plants, leading to their use as crop protection agents. By modifying the functional groups on the pyridine core, researchers aim to develop new compounds that are more effective against resistant strains of weeds while maintaining environmental safety.

Synthetic methodologies play a crucial role in the development of novel compounds like 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1806933-32-3). Current approaches involve multi-step organic synthesis, often requiring precise control over reaction conditions to achieve high yields and purity. Advances in catalytic systems and green chemistry principles have made it possible to optimize these synthetic routes while minimizing waste and energy consumption. Such improvements are essential for scaling up production and making these compounds more accessible for further research.

The pharmacokinetic profile of a compound is another critical factor that determines its suitability for therapeutic use. Studies on related pyridine derivatives have provided insights into how modifications at different positions affect absorption, distribution, metabolism, and excretion (ADME) properties. For example, the presence of fluorine atoms can influence metabolic stability by affecting enzyme interactions, while hydroxyl groups can impact solubility and tissue distribution. These findings are invaluable for predicting how 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid will behave in vivo.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1806933-32-3) represents a fascinating compound with multiple potential applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools, this compound is poised to play a significant role in future drug discovery efforts.